Cas no 1188122-55-5 (2-chloro-4-(3-nitrophenyl)-1,3-thiazole)

• Product Name: 2-chloro-4-(3-nitrophenyl)-1,3-thiazole
• CAS No: 1188122-55-5
• MF: C₉H₅ClN₂O₂S
• MW: 240.666199445724
• CID: 4576428
• PubChem ID: 62942535
• Update Time: 2025-10-29

2-chloro-4-(3-nitrophenyl)-1,3-thiazole Chemical and Physical Properties

Names and Identifiers

• 2-chloro-4-(3-nitrophenyl)thiazole
• Thiazole, 2-chloro-4-(3-nitrophenyl)-
• 2-chloro-4-(3-nitrophenyl)-1,3-thiazole

• Inchi： 1S/C9H5ClN2O2S/c10-9-11-8(5-15-9)6-2-1-3-7(4-6)12(13)14/h1-5H
• InChI Key： YKJLHPOQANIGHK-UHFFFAOYSA-N
• SMILES： S1C=C(C2=CC=CC([N+]([O-])=O)=C2)N=C1Cl

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Nitrobenzenes

Additional information on 2-chloro-4-(3-nitrophenyl)-1,3-thiazole

2-Chloro-4-(3-Nitrophenyl)-1,3-Thiazole: A Comprehensive Overview

2-Chloro-4-(3-nitrophenyl)-1,3-thiazole is a heterocyclic compound with the CAS number 1188122-55-5, belonging to the class of thiazoles. This compound has garnered significant attention in recent years due to its unique chemical properties and potential applications in various fields, including pharmaceuticals, agrochemicals, and materials science. The structure of 2-chloro-4-(3-nitrophenyl)-1,3-thiazole consists of a thiazole ring (a five-membered ring containing sulfur and nitrogen atoms) substituted with a chlorine atom at position 2 and a 3-nitrophenyl group at position 4. These substituents impart distinct electronic and steric properties to the molecule, making it a versatile building block for further chemical modifications.

Recent studies have highlighted the importance of thiazole derivatives in drug discovery. The thiazole ring system is known for its ability to act as a bioisostere for other heterocycles, such as imidazoles and oxazoles, which are commonly found in biologically active compounds. The presence of the chlorine atom and the 3-nitrophenyl group in 2-chloro-4-(3-nitrophenyl)-1,3-thiazole further enhances its potential as a lead compound in medicinal chemistry. For instance, researchers have explored the use of this compound as a scaffold for developing inhibitors of various enzymes, including kinases and proteases.

The synthesis of 2-chloro-4-(3-nitrophenyl)-1,3-thiazole typically involves multi-step processes that include nucleophilic substitution and condensation reactions. One common approach is the reaction of 2-chlorothiazole with 3-nitrobenzaldehyde under appropriate conditions to form the desired product. The choice of reagents and reaction conditions plays a critical role in ensuring high yields and purity of the final product. Recent advancements in catalytic methods have also enabled more efficient syntheses of this compound, reducing production costs and minimizing environmental impact.

In terms of applications, 2-chloro-4-(3-nitrophenyl)-1,3-thiazole has shown promise in the development of agrochemicals. Its ability to interact with biological targets such as receptors and ion channels makes it a potential candidate for designing pesticides and herbicides. Moreover, the compound's stability under various environmental conditions suggests its suitability for use in outdoor agricultural settings.

From a materials science perspective, thiazole derivatives, including 2-chloro-4-(3-nitrophenyl)-1,3-thiazole, have been investigated for their potential use in organic electronics. The thiazole ring's conjugated system allows for efficient charge transport properties, which are essential for applications such as organic light-emitting diodes (OLEDs) and photovoltaic devices. Recent studies have demonstrated that incorporating this compound into polymer blends can enhance their electrical conductivity without compromising mechanical properties.

The pharmacokinetic properties of 2-chloro-4-(3-nitrophenyl)-1,3-thiazole are another area of active research. Understanding its absorption, distribution, metabolism, and excretion (ADME) profile is crucial for evaluating its suitability as a drug candidate. Preliminary studies suggest that the compound exhibits moderate bioavailability when administered orally, which is an encouraging sign for further development.

In conclusion, 2-chloro-4-(3-nitrophenyl)-1,3-thiazole (CAS No: 1188122-55-5) is a versatile compound with diverse applications across multiple disciplines. Its unique chemical structure and favorable properties make it an attractive target for researchers aiming to develop innovative solutions in pharmaceuticals, agriculture, and materials science. As ongoing studies continue to uncover new insights into its potential uses, this compound is poised to play an increasingly important role in both academic research and industrial applications.